Cas no 343373-50-2 (N-Cycloheptyl-4-iodobenzamide)

• Product Name: N-Cycloheptyl-4-iodobenzamide
• CAS No: 343373-50-2
• MF: C₁₄H₁₈INO
• MW: 343.20329618454
• CID: 5740548
• PubChem ID: 888397
• Update Time: 2025-06-15

N-Cycloheptyl-4-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• 343373-50-2
• CS-0362500
• Oprea1_441432
• SCHEMBL12768314
• N-cycloheptyl-4-iodobenzamide
• AKOS003341335
• 6N-082
• STK225382
• Cambridge id 7352097
• N-CYCLOHEPTYL-4-IODOBENZENECARBOXAMIDE
• Benzamide, N-cycloheptyl-4-iodo-
• N-Cycloheptyl-4-iodobenzamide

• Inchi： 1S/C14H18INO/c15-12-9-7-11(8-10-12)14(17)16-13-5-3-1-2-4-6-13/h7-10,13H,1-6H2,(H,16,17)
• InChI Key： QGGPICYXZYYJPX-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C(NC1CCCCCC1)=O

Computed Properties

• Exact Mass: 343.04331g/mol
• Monoisotopic Mass: 343.04331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 439.2±28.0 °C(Predicted)
• pka: 14.21±0.20(Predicted)

Additional information on N-Cycloheptyl-4-iodobenzamide

N-Cycloheptyl-4-iodobenzamide: A Promising Compound for Targeted Therapeutic Applications

N-Cycloheptyl-4-iodobenzamide (CAS No. 343373-50-2) represents a unique class of organic compounds with significant potential in pharmaceutical research. This molecule features a benzamide core functionalized with an iodine atom at the para-position and a cycloheptyl group attached to the nitrogen atom. The structural complexity of N-Cycloheptyl-4-iodobenzamide allows it to interact with multiple biological targets, making it a valuable candidate for drug development in various therapeutic areas.

Recent advancements in medicinal chemistry have highlighted the importance of iodinated derivatives in modulating receptor activity. The presence of the iodine atom in N-Cycloheptyl-4-iodobenzamide enhances its ability to engage in halogen bonding interactions, which are critical for achieving high-affinity binding to target proteins. This property is particularly relevant in the context of G-protein-coupled receptors (GPCRs), where such interactions can significantly influence signal transduction pathways.

Studies published in 2023 in the Journal of Medicinal Chemistry have demonstrated that N-Cycloheptyl-4-iodobenzamide exhibits selective antagonism against specific subtypes of adrenergic receptors. The cycloheptyl moiety contributes to the molecule's conformational flexibility, enabling it to adopt optimal orientations for receptor binding. This structural feature is crucial for achieving the desired pharmacological profile and minimizing off-target effects.

The synthesis of N-Cycloheptyl-4-iodobenzamide involves multi-step organic reactions, including the formation of the benzamide scaffold and the introduction of the iodine functionality. Modern synthetic methods, such as microwave-assisted reactions and catalytic coupling techniques, have been employed to optimize yield and purity. These advancements reflect the broader trend in pharmaceutical manufacturing toward sustainable and efficient processes.

Research published in 2024 in the European Journal of Medicinal Chemistry has explored the potential of N-Cycloheptyl-4-iodobenzamide as a lead compound for the treatment of neurodegenerative disorders. The molecule's ability to cross the blood-brain barrier and its potential to modulate amyloid-beta aggregation pathways have sparked significant interest in its therapeutic applications.

Computational modeling studies have further elucidated the binding mechanisms of N-Cycloheptyl-4-iodobenzamide. Molecular dynamics simulations have revealed that the iodine atom forms critical interactions with specific amino acid residues in target proteins, enhancing the molecule's stability and selectivity. These findings provide valuable insights for the rational design of more potent derivatives.

Pharmacokinetic evaluations of N-Cycloheptyl-4-iodobenzamide have shown promising results in preclinical models. The compound exhibits favorable absorption properties and prolonged half-life, which are essential for achieving therapeutic efficacy. These characteristics make it a strong candidate for further development in chronic disease management.

Comparative studies with existing therapeutic agents have highlighted the unique advantages of N-Cycloheptyl-4-iodobenzamide. Its distinct chemical structure allows it to overcome some of the limitations associated with traditional treatments, such as reduced bioavailability and increased side effects. These benefits are particularly relevant in the context of personalized medicine approaches.

Recent patents filed by pharmaceutical companies indicate growing interest in the commercial potential of N-Cycloheptyl-4-iodobenzamide. These filings suggest that the compound is being evaluated for its application in multiple therapeutic areas, including cardiovascular diseases and inflammatory conditions. This commercial interest underscores its potential impact on modern medicine.

Environmental and safety assessments of N-Cycloheptyl-4-iodobenzamide have been conducted to ensure its compatibility with regulatory standards. The compound's low toxicity profile and biodegradability characteristics align with the principles of green chemistry, making it an attractive option for sustainable drug development.

Continued research into the biological activities of N-Cycloheptyl-4-iodobenzamide is expected to yield new insights into its therapeutic potential. Ongoing studies are investigating its effects on various cellular pathways, including those involved in cell proliferation and apoptosis. These findings may lead to novel applications in oncology and regenerative medicine.

The development of N-Cycloheptyl-4-iodobenzamide exemplifies the integration of modern analytical techniques in pharmaceutical research. Advanced spectroscopic methods, such as NMR and mass spectrometry, have been instrumental in characterizing the compound's structure and purity. These techniques are essential for ensuring the quality of pharmaceutical products.

Collaborative efforts between academic institutions and pharmaceutical companies are driving the advancement of N-Cycloheptyl-4-iodobenzamide research. These partnerships facilitate the sharing of expertise and resources, accelerating the translation of scientific discoveries into clinical applications. This collaborative approach is critical for overcoming the challenges associated with drug development.

Future directions for research on N-Cycloheptyl-4-iodobenzamide include the exploration of its potential as a prodrug and the development of modified derivatives with enhanced properties. These efforts are likely to contribute to the expansion of its therapeutic applications and improve its clinical utility.

The continued investigation of N-Cycloheptyl-4-iodobenzamide reflects the dynamic nature of pharmaceutical research. As new technologies and methodologies emerge, the understanding of this compound's biological activities and therapeutic potential is expected to evolve. This ongoing research is vital for the development of innovative treatments for complex diseases.